Cas no 92029-41-9 (4-Oxazolecarboxylicacid, 2-(4-methylphenyl)-, ethyl ester)

• Product Name: 4-Oxazolecarboxylicacid, 2-(4-methylphenyl)-, ethyl ester
• CAS No: 92029-41-9
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• MDL: MFCD06738549
• CID: 800334
• PubChem ID: 5325005
• Update Time: 2025-04-19

4-Oxazolecarboxylicacid, 2-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylicacid, 2-(4-methylphenyl)-, ethyl ester
• 2-p-Tolyl-oxazole-4-carboxylic acid ethyl ester
• ethyl 2-(4-methylphenyl)-1,3-oxazole-4-carboxylate
• 2-p-Tolyl-oxazol-carbonsaeure-(4)-aethylester
• 4-Carboethoxy-2-(4'-methylphenyl)oxazole
• c1-3-16-13(15)11-8-17-12(14-11)10-6-4-9(2)5-7-10
• C13H13NO3
• ETHYL 2-P-TOLYLOXAZOLE-4-CARBOXYLATE
• h4-8H,3H2,1-2H
• AB27354
• InChI=1/C13H13NO3/c1-3-16-13(15)11-8-17-12(14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H
• A860171
• Ethyl 2-(p-tolyl)oxazole-4-carboxylate
• Ethyl2-(p-tolyl)oxazole-4-carboxylate
• FT-0702958
• 92029-41-9

• MDL： MFCD06738549
• Inchi： 1S/C13H13NO3/c1-3-16-13(15)11-8-17-12(14-11)10-6-4-9(2)5-7-10/h4-8H,3H2,1-2H3
• InChI Key： NQPSUHIEFYILTI-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OCC)N=C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 231.09000
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 2.82670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles